Cas no 1781631-36-4 (1H-Imidazo[4,5-c]pyridin-4-amine, 1-propyl-)

• Product Name: 1H-Imidazo[4,5-c]pyridin-4-amine, 1-propyl-
• CAS No: 1781631-36-4
• MF: C₉H₁₂N₄
• MW: 176.21838092804
• CID: 5253616
• Update Time: 2025-05-20

1H-Imidazo[4,5-c]pyridin-4-amine, 1-propyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[4,5-c]pyridin-4-amine, 1-propyl-

• Inchi： 1S/C9H12N4/c1-2-5-13-6-12-8-7(13)3-4-11-9(8)10/h3-4,6H,2,5H2,1H3,(H2,10,11)
• InChI Key： WDPVAQTUADETKD-UHFFFAOYSA-N
• SMILES： C1(N)=NC=CC2N(CCC)C=NC1=2

Additional information on 1H-Imidazo[4,5-c]pyridin-4-amine, 1-propyl-

Comprehensive Overview of 1H-Imidazo[4,5-c]pyridin-4-amine, 1-propyl- (CAS No. 1781631-36-4): Properties, Applications, and Research Insights

The compound 1H-Imidazo[4,5-c]pyridin-4-amine, 1-propyl- (CAS No. 1781631-36-4) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring an imidazo[4,5-c]pyridine core with a propyl substitution at the 1-position, makes it a valuable scaffold for drug discovery and development. Researchers are increasingly exploring its potential in modulating biological pathways, particularly in the context of kinase inhibition and immune response regulation.

In recent years, the demand for small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery. 1H-Imidazo[4,5-c]pyridin-4-amine, 1-propyl- has emerged as a candidate of interest due to its ability to interact with specific enzyme targets and receptor proteins. Its imidazole and pyridine moieties contribute to its bioavailability and binding affinity, key factors in drug design. This aligns with the growing trend of computational chemistry and AI-driven drug discovery, where such compounds are screened for their therapeutic potential.

The synthesis of 1H-Imidazo[4,5-c]pyridin-4-amine, 1-propyl- involves multi-step organic reactions, often utilizing catalytic methods and green chemistry principles to enhance yield and reduce environmental impact. Its CAS No. 1781631-36-4 serves as a unique identifier in chemical databases, facilitating global research collaboration. Analysts highlight its relevance in cancer research, where its derivatives are studied for their anti-proliferative properties, a topic frequently searched in academic and medical communities.

From a commercial perspective, 1H-Imidazo[4,5-c]pyridin-4-amine, 1-propyl- is supplied by leading chemical manufacturers under stringent quality control standards. Its applications extend to material science, where its aromatic stability is leveraged in organic electronics and sensor development. This versatility addresses the rising interest in multifunctional compounds across industries, a trend reflected in search engine queries combining terms like "imidazole derivatives" and "pharmaceutical intermediates".

Ongoing studies are investigating the structure-activity relationship (SAR) of 1-propyl-1H-imidazo[4,5-c]pyridin-4-amine to optimize its efficacy and safety profile. The compound’s metabolic stability and toxicity thresholds are critical parameters in preclinical assessments, aligning with regulatory requirements for new chemical entities (NCEs). These aspects resonate with frequent user searches on "drug development pipelines" and "bioisosteric replacements", underscoring its relevance in modern medicinal chemistry.

In summary, 1H-Imidazo[4,5-c]pyridin-4-amine, 1-propyl- (CAS No. 1781631-36-4) represents a promising avenue for interdisciplinary research. Its integration into high-throughput screening platforms and combinatorial libraries exemplifies the convergence of chemistry and biology, addressing contemporary challenges in therapeutic innovation. As scientific inquiries evolve, this compound continues to inspire explorations at the intersection of molecular design and biological efficacy.